Cas no 1936092-41-9 (4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 1936092-41-9
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5888311
• PubChem ID: 130887365
• Update Time: 2025-11-06

4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-4-(1-methylcyclopropyl)-1,5,6,7-tetrahydroimidazo[4,5-c]pyridine
• 3H-Imidazo[4,5-c]pyridine, 4,5,6,7-tetrahydro-4-methyl-4-(1-methylcyclopropyl)-
• 4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 4-Methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• EN300-1075193
• 1936092-41-9

• Inchi： 1S/C11H17N3/c1-10(4-5-10)11(2)9-8(3-6-14-11)12-7-13-9/h7,14H,3-6H2,1-2H3,(H,12,13)
• InChI Key： QNPMIWPVDWCECJ-UHFFFAOYSA-N
• SMILES： C1(C)(C2(C)CC2)NCCC2N=CNC1=2

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 368.7±32.0 °C(Predicted)
• pka: 14.37±0.40(Predicted)

Additional information on 4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

Comprehensive Overview of 4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1936092-41-9)

The compound 4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1936092-41-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[4,5-c]pyridine core and the 1-methylcyclopropyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to modulate biological targets.

In recent years, the demand for innovative small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. The imidazo[4,5-c]pyridine scaffold, found in this compound, is known for its versatility in drug design. Its structural similarity to purine bases allows it to interact with enzymes and receptors involved in critical cellular processes. This has led to a growing body of literature exploring its structure-activity relationships (SAR) and pharmacokinetic properties.

One of the most intriguing aspects of 4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is its cyclopropyl moiety. Cyclopropane rings are increasingly incorporated into drug molecules due to their ability to enhance metabolic stability and improve binding affinity. This feature aligns with current trends in medicinal chemistry, where researchers prioritize bioisosteres and conformationally restricted groups to optimize drug-like properties. The compound’s CAS No. 1936092-41-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

The synthesis of 4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine involves multi-step organic transformations, often requiring advanced techniques such as transition-metal catalysis or microwave-assisted reactions. These methods are pivotal in modern synthetic chemistry, as they enable the efficient construction of complex scaffolds. The compound’s imidazole and pyridine rings contribute to its hydrogen-bonding capacity, a property highly valued in fragment-based drug discovery (FBDD).

From an industrial perspective, the compound’s potential extends beyond pharmaceuticals. Its agrochemical applications are being explored, particularly in the development of crop protection agents. The imidazo[4,5-c]pyridine framework has shown promise in modulating plant growth regulators and pest control mechanisms. This dual utility in human health and agriculture underscores its multidisciplinary appeal.

In the context of AI-driven drug discovery, 4-methyl-4-(1-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is a prime example of how computational tools can predict molecular behavior. Machine learning models are increasingly used to simulate its interactions with biological targets, reducing the need for extensive in vitro testing. This aligns with the broader shift toward green chemistry and sustainable synthesis practices.

As the scientific community continues to investigate this compound, its CAS No. 1936092-41-9 remains a key identifier for researchers. The compound’s patent landscape is also evolving, with several filings highlighting its therapeutic potential. Whether in oncology, CNS disorders, or infectious diseases, its versatility makes it a molecule of enduring interest.